2-(5-chlorothiophen-2-yl)-N-{naphtho[2,1-d][1,3]thiazol-2-yl}acetamide

• IUPAC Name: N-benzo[g][1,3]benzothiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide
• InChI: InChI=1S/C17H11ClN2OS2/c18-14-8-6-11(22-14)9-15(21)20-17-19-13-7-5-10-3-1-2-4-12(10)16(13)23-17/h1-8H,9H2,(H,19,20,21)
• InChI Key: MMQJFQLIGAWVLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2SC(=N3)NC(=O)CC4=CC=C(S4)Cl
• Molecular Formula: C17H11ClN2OS2
• Molecular Weight: 358.9 g/mol

Description

2-(5-Chlorothiophen-2-yl)-N-{naphtho[2,1-d][1,3]thiazol-2-yl}acetamide, also known as CTN, is an important organosulfur compound used for a variety of purposes in the scientific and medical fields. CTN is a heterocyclic compound, and its structure is composed of a five-membered ring containing two sulfur atoms, two nitrogen atoms, and one chlorine atom. CTN has been used in a variety of research applications, and its unique structure makes it an ideal compound for synthesizing new molecules.

Scientific Research Applications

Antiviral Activity

This compound has demonstrated promising antiviral potential. Specifically, two derivatives—7b (CC50: >1000 µM, IC50 = 4.8 µM, SI > 63) and 7h (CC50: >1000 µM, IC50 = 5.6 µM, SI > 54)—showed significant virus inhibitory activity against the pandemic influenza virus A/Puerto Rico/8/34 (H1N1). These compounds exhibit high selectivity index values and favorable toxicity profiles. Molecular docking studies revealed strong binding interactions with the viral target, the RNA polymerase PB1-PB2 subunits of influenza A virus. .

Anti-Inflammatory Potential

In a multi-step synthetic approach, seven new thiazole derivatives were synthesized, including this compound. While the study primarily focused on anti-inflammatory properties, it’s worth noting that the thiazole scaffold could have broader applications. .

Antibacterial and Antifungal Activity

Although the antibacterial and antifungal activity of this compound was only moderate, it’s essential to consider its potential in combating microbial infections. .

Drug-Like Properties

ADMET profiles highlighted encouraging drug-like characteristics for 2-(5-chlorothiophen-2-yl)-N-{naphtho[2,1-d][1,3]thiazol-2-yl}acetamide . .

Chemical Structure and Properties

The compound consists of a benzoimidazole core with a thiazole ring attached. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been shown to interact with various targets to exert their effects . For instance, some thiazole derivatives have demonstrated anti-inflammatory and analgesic activity with a fast onset of action .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

One study has highlighted the encouraging drug-like properties of a similar thiazole derivative, suggesting potential for further development as a therapeutic agent .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .